Nalpha,Nepsilon-Bis-boc-L-lysine tert-Butyl Ester
Overview
Description
“Nalpha,Nepsilon-Bis-boc-L-lysine tert-Butyl Ester” is a chemical compound with the molecular formula C20H38N2O6. It is used as a pharmaceutical intermediate and is an important chemical intermediate in synthesis .
Molecular Structure Analysis
The molecular weight of “Nalpha,Nepsilon-Bis-boc-L-lysine tert-Butyl Ester” is 402.53 . The molecular structure consists of 20 carbon atoms, 38 hydrogen atoms, 2 nitrogen atoms, and 6 oxygen atoms .
Physical And Chemical Properties Analysis
“Nalpha,Nepsilon-Bis-boc-L-lysine tert-Butyl Ester” is a solid substance . It is soluble in chloroform and methanol . It has a melting point range of 94-96°C .
Scientific Research Applications
Biochemical Reagents
This compound is used as a biochemical reagent . Biochemical reagents are substances that are used in biochemical research and analysis. They play a crucial role in the development of new drugs and in the advancement of medical and biological research.
Amino Acid Research
The compound is used in the research of amino acids . Amino acids are the building blocks of proteins and play a vital role in many biological processes. This compound can help researchers understand the structure and function of amino acids, and their role in the body.
Synthesis Intermediates
“Nalpha,Nepsilon-Bis-boc-L-lysine tert-Butyl Ester” is used as a synthesis intermediate . Synthesis intermediates are compounds that are used in the production of other compounds. They are an essential part of the chemical industry and are used in the manufacture of a wide range of products, from pharmaceuticals to plastics.
Peptide Synthesis
This compound is used in peptide synthesis . Peptides are short chains of amino acids that are linked by peptide bonds. They are used in a wide range of applications, from drug development to the study of biological processes.
Local Anesthetic
“Nalpha,Nepsilon-Di-Boc-L-lysine N-succinimidyl ester”, a related compound, is used as a local anesthetic . Local anesthetics are used to numb a specific area of the body to prevent pain during medical procedures.
Boc Solid-Phase Peptide Synthesis
The compound is used in Boc solid-phase peptide synthesis . This is a method used to produce peptides, which are short chains of amino acids. The Boc method is one of the most common methods used for peptide synthesis.
properties
IUPAC Name |
tert-butyl (2S)-2,6-bis[(2-methylpropan-2-yl)oxycarbonylamino]hexanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H38N2O6/c1-18(2,3)26-15(23)14(22-17(25)28-20(7,8)9)12-10-11-13-21-16(24)27-19(4,5)6/h14H,10-13H2,1-9H3,(H,21,24)(H,22,25)/t14-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UQLCKAUKONGSNZ-AWEZNQCLSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C(CCCCNC(=O)OC(C)(C)C)NC(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)[C@H](CCCCNC(=O)OC(C)(C)C)NC(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H38N2O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50447042 |
Source
|
| Record name | tert-Butyl N~2~,N~6~-bis(tert-butoxycarbonyl)-L-lysinate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50447042 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
402.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Nalpha,Nepsilon-Bis-boc-L-lysine tert-Butyl Ester | |
CAS RN |
97347-28-9 |
Source
|
| Record name | tert-Butyl N~2~,N~6~-bis(tert-butoxycarbonyl)-L-lysinate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50447042 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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